2-(4-Amino-3-methylbenzenesulfonyl)ethan-1-ol
Overview
Description
2-(4-Amino-3-methylbenzenesulfonyl)ethan-1-ol is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Hydrogen Bond Studies
A study focused on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, closely related to 2-(4-Amino-3-methylbenzenesulfonyl)ethan-1-ol, provides insights into the formation of intra- and intermolecular hydrogen bonds. This has implications for understanding the electronic behavior of these bonds in similar compounds (Romero & Margarita, 2008).
Crystallography and Molecular Interactions
The crystal structure of Methyl 2-(p-toluenesulfonamido)benzoate, which shares structural similarities with the compound , indicates the importance of intramolecular hydrogen bonding in stabilizing its molecular structure (Zhang, Chen, Guo, Wang, & Chang, 2010).
Catalytic Applications
Research on sulfonated Schiff base copper(II) complexes, derived from compounds structurally similar to this compound, highlights their potential as efficient and selective catalysts in alcohol oxidation processes (Hazra, Martins, Silva, & Pombeiro, 2015).
Polymerization Initiators
A study on platinum complexes utilizing derivatives of 4-methylbenzenesulfonamidato for the polymerization of amino acid N-carboxyanhydride indicates potential applications of similar structures in polymer science (Peng, Lai, & Lin, 2008).
Antibacterial Applications
Synthetic N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, related to the structure of this compound, have been explored for their potent antibacterial properties (Abbasi, Manzoor, Aziz‐ur‐Rehman, Siddiqui, Ahmad, Malik, Ashraf, Qurat-Ul-Ain, & Shah, 2015).
Fluorescent Visualization Techniques
The application of 2-amino-5-methylbenzenesulfonic acid, a derivative, in indirect fluorescent visualization of aliphatic amines shows the potential of similar structures in analytical chemistry (Gallo & Walters, 1986).
Synthesis and Molecular Structure Analysis
Studies on the synthesis and structural analysis of various derivatives of benzenesulfonamides, akin to this compound, contribute to understanding their molecular and electronic behavior (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).
Dye Intermediate Synthesis
Research on the synthesis of dye intermediates containing sulfonamide as a linking group, related to the compound , indicates its potential application in dye manufacturing (Bo, 2007).
Properties
IUPAC Name |
2-(4-amino-3-methylphenyl)sulfonylethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3S/c1-7-6-8(2-3-9(7)10)14(12,13)5-4-11/h2-3,6,11H,4-5,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSWBSKKCIGMYCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)CCO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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